1-methyl-2-oxo-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H17F3N4O2/c1-23-7-2-3-13(16(23)26)15(25)22-12-6-8-24(10-12)14-5-4-11(9-21-14)17(18,19)20/h2-5,7,9,12H,6,8,10H2,1H3,(H,22,25)
• InChI Key: NUUVIZMPXIBHHF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NC2CCN(C2)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H17F3N4O2
• Molecular Weight: 366.34 g/mol

Description

1-methyl-2-oxo-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H17F3N4O2 and its molecular weight is 366.344. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods

Researchers have developed innovative synthetic routes to create complex molecules incorporating structures similar to 1-methyl-2-oxo-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2-dihydropyridine-3-carboxamide. For instance, one-pot synthesis techniques have been employed to generate (2-oxo-1,2-dihydropyridin-3-yl)-1,3,5-triazine derivatives through sequential aza-Wittig/cycloaddition/ring-transformation reactions, demonstrating a novel mechanism for forming complex heterocyclic compounds (Okawa et al., 1997).

Biological Activity Exploration

Studies have explored the antimicrobial and antifungal properties of related compounds, indicating their potential as therapeutic agents. For example, novel 6-oxo-pyridine-3-carboxamide derivatives exhibited broad-spectrum antibacterial activity comparable to standard antibiotics and potent antifungal effects against Aspergillus fumigatus, demonstrating the compound's relevance in addressing infectious diseases (El-Sehrawi et al., 2015).

Structural and Electronic Properties

Research into the structural and electronic properties of coordination polymers containing pyridine-2,6-dicarboxamide and related ligands has provided insights into the design of materials with predetermined characteristics. The study of copper(II) and silver(I) coordination polymers revealed the impact of ligand conformation on the diversity of resulting structures, highlighting the importance of molecular design in material science (Yeh, Chen, & Wang, 2008).

Anticancer Activity

Efforts to synthesize polysubstituted 4H-pyran derivatives and evaluate their anticancer activity have led to the identification of compounds with potent effects against various human cancer cell lines. This research underscores the potential of such compounds in developing new anticancer therapies (Hadiyal et al., 2020).